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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered during the sintering of tungsten carbide.

Troubleshooting Guide
This section addresses specific issues that may arise during the sintering process, offering

potential causes and recommended solutions in a question-and-answer format.

Q1: What causes high porosity in my sintered tungsten carbide compact?

High porosity is a common defect that compromises the mechanical properties of sintered

tungsten carbide, such as hardness and toughness.[1][2] It can manifest as microscopic voids

or larger pores within the material.[2]

Potential Causes and Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Cause Solution

Incomplete Densification

Ensure adequate sintering temperature and time

to allow for the complete removal of voids.[2][3]

The binder, typically cobalt, must melt and flow

effectively to fill the gaps between tungsten

carbide grains.[3][4] Consider using techniques

like Hot Isostatic Pressing (HIP) to apply high

pressure during sintering, which aids in closing

pores.[4][5]

Impurities in Raw Materials

Use high-purity tungsten carbide and binder

powders.[3][6] Contaminants like oxygen and

nitrogen can react during sintering to form

gases, leading to pore formation.[3] Proper

powder preparation, including sieving, can help

remove impurities.[3]

Incorrect Binder Content or Distribution

Ensure the correct proportion of binder is used

and that it is homogeneously mixed with the

tungsten carbide powder.[3] Insufficient binder

will result in incomplete pore filling.[3] Uneven

distribution can lead to localized areas of high

porosity.

Inadequate Sintering Atmosphere

Sintering in a controlled atmosphere, such as a

vacuum or a reducing atmosphere (e.g.,

hydrogen or a nitrogen-hydrogen mix), is crucial

to prevent oxidation.[1][7][8] Oxidation can

inhibit proper sintering and lead to porosity.[1]

Trapped Gases

Air or gases from the decomposition of forming

agents can become trapped within the compact.

[9] Ensure a slow heating rate during the initial

stages of sintering to allow for the complete

removal of these gases before the pores close

off.[10]
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Q2: My sintered compact exhibits abnormal grain growth. What are the causes and how can I

control it?

Abnormal grain growth (AGG), where a few large grains grow at the expense of smaller ones,

can lead to a heterogeneous microstructure and reduced mechanical properties.[7][11][12]

Potential Causes and Solutions:

Cause Solution

Inappropriate Sintering Temperature or Time

Excessively high sintering temperatures or

prolonged sintering times can promote rapid

grain growth.[7][13][14] Optimize these

parameters to achieve full densification without

excessive coarsening of the microstructure.

Presence of a Liquid Phase

In liquid phase sintering, the presence of a liquid

binder (like cobalt) can accelerate grain growth.

[11]

Fine Starting Powder
Very fine starting powders have a higher driving

force for grain growth.[15]

Carbon Content Imbalance
Free carbon in the powder mixture can

significantly promote abnormal grain growth.[16]

Lack of Grain Growth Inhibitors

Add grain growth inhibitors such as vanadium

carbide (VC) or chromium carbide (Cr₃C₂) to the

powder mixture.[15][17] These inhibitors

segregate to the grain boundaries and suppress

grain growth.[15]

Q3: Why are there cracks in my sintered tungsten carbide part?

Cracking can occur during various stages of the sintering process and is a critical defect that

can lead to component failure.[1][5]

Potential Causes and Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Cause Solution

Rapid Cooling

Rapid cooling from the sintering temperature

can induce thermal stresses, leading to

cracking, especially in larger or complex-shaped

parts.[1] Implement a controlled and gradual

cooling rate to minimize these stresses.[1]

Uneven Density in the Green Compact

Non-uniform density in the pressed "green"

compact can lead to differential shrinkage

during sintering, causing internal stresses and

cracking.[9] Optimize the powder pressing stage

to ensure uniform density.[18]

Oxidation

Partial oxidation of the green compact can lead

to different thermal expansion characteristics

within the part, resulting in cracks during

heating.[9]

High Mechanical Stress
Excessive mechanical loads or impacts on the

sintered part can initiate cracks.[19]

Material Brittleness

Tungsten carbide is inherently brittle.[13][20]

While this is a material property, minimizing

other contributing factors to cracking is crucial.

Frequently Asked Questions (FAQs)
Q1: What is the typical sintering temperature range for tungsten carbide?

The sintering temperature for tungsten carbide is a critical parameter that directly influences its

final properties.[4] For tungsten carbide with a cobalt (Co) or nickel (Ni) binder, the typical

sintering temperature range is 1350°C to 1500°C.[4] At these temperatures, the metallic binder

melts and facilitates the densification and bonding of the tungsten carbide particles.[4] For

binderless tungsten carbide, higher temperatures, often between 1600°C and 1900°C, are

necessary to achieve full densification.[15]

Q2: What is the role of the sintering atmosphere?

Troubleshooting & Optimization

Check Availability & Pricing
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The sintering atmosphere plays a crucial role in preventing undesirable chemical reactions on

the surface of the sintered parts.[7][8] Sintering is typically carried out in a vacuum or a

controlled atmosphere to prevent oxidation, carburization, or decarburization.[7][8] Common

atmospheres include:

Vacuum: Helps to remove trapped gases and prevent oxidation.[7]

Hydrogen (H₂): A reducing atmosphere that prevents oxidation.[4]

Nitrogen-Hydrogen (N₂-H₂) mixture: Can offer improved mechanical properties compared to

a vacuum atmosphere.[7][8]

Inert gases (e.g., Argon): Used to create an oxygen-free environment, particularly in

processes like Hot Isostatic Pressing (HIP).[1]

Q3: What are common defects to look out for after sintering?

Besides porosity, abnormal grain growth, and cracking, other common defects include:

Peeling: Caused by the decomposition of carbon-containing gases, leading to a decrease in

local strength.[9]

Blistering: Convex surfaces on the part due to trapped air or gas-producing chemical

reactions.[9]

Deformation: Warping or distortion of the part, often due to uneven density in the green

compact.[9]

Black Center: A loose, porous core resulting from carburizing or decarburizing issues.[9]

Binder Pooling (Binder Lakes): Localized accumulations of the binder phase, which can

weaken the structure.[1][5] This can be caused by excessively high temperatures or poor

atmosphere control.[1]

Eta (η) Phase: A carbon-deficient form of tungsten carbide that is hard but brittle, negatively

impacting performance.[5] It can form due to improper carbon content or poor control of

sintering conditions.[5]

Troubleshooting & Optimization

Check Availability & Pricing
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Data Presentation
Table 1: Effect of Sintering Temperature on WC-Co Properties

Sintering
Temperatur
e (°C)

Atmospher
e

Relative
Density (%)

Hardness
(Vickers)

Transverse
Rupture
Strength
(TRS) (MPa)

Reference

1300 N₂-H₂ >95 ~1350 ~2200 [8]

1400 N₂-H₂ >98 ~1450 ~2500 [8]

1300 Vacuum ~94 ~1300 ~2000 [8]

1400 Vacuum ~97 ~1400 ~2300 [8]

1700 - 100 - - [12]

1800 - - Increases Increases [12]

1900 - - Decreases Decreases [12]

Table 2: Spark Plasma Sintering (SPS) Parameters for WC/SiN/AA2219 Composite

Parameter Optimal Value Resulting Property Reference

Sintering Temperature 500°C
Max Density: 2.71

g/cm³
[21][22]

Sintering Pressure 30 MPa
Max Microhardness:

38.61 HV
[21][22]

Dwelling Time 8 minutes [21][22]

Heating Rate 160 °C/min [21][22]

Experimental Protocols
Protocol 1: Conventional Liquid Phase Sintering of WC-Co
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Powder Preparation:

Mix tungsten carbide (WC) powder with cobalt (Co) powder (typically 3-25% by weight)

and a pressing lubricant.[14]

Mill the powder mixture in a ball mill to ensure homogeneity and a fine particle size.[23]

Compaction:

Press the blended powder into the desired shape using a hydraulic press to form a "green"

compact.[14][24]

Sintering:

Place the green compact in a sintering furnace.

Stage 1: De-binding and Pre-sintering: Slowly heat the compact to around 600°C in a

controlled atmosphere to burn off the lubricant.[10]

Stage 2: Solid-Phase Sintering: Gradually increase the temperature to just below the

melting point of the cobalt binder.[10]

Stage 3: Liquid-Phase Sintering: Raise the temperature to the final sintering temperature

(e.g., 1450°C).[4] The cobalt will melt and the compact will densify rapidly.[10] Hold at this

temperature for a specific duration (e.g., 1-2 hours).

Stage 4: Cooling: Cool the sintered part in a controlled manner to room temperature to

avoid thermal shock and cracking.[1][10]

Visualizations

Preparation Forming Sintering Post-Processing

Powder Mixing
(WC, Co, Inhibitors) Milling Drying & Granulation Pressing

(Green Compact) Debinding Solid-Phase Sintering Liquid-Phase Sintering Controlled Cooling Final Product
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Caption: Experimental workflow for tungsten carbide sintering.
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Caption: Troubleshooting logic for common sintering defects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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